Cas no 2228806-63-9 (3-(5,6-dichloropyridin-3-yl)-3,3-difluoropropan-1-ol)

3-(5,6-Dichloropyridin-3-yl)-3,3-difluoropropan-1-ol is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a dichloropyridinyl core coupled with a difluoropropanol side chain, offering unique reactivity and stability. The presence of fluorine atoms enhances metabolic resistance and lipophilicity, making it valuable for designing bioactive compounds. The dichloropyridine moiety provides a versatile scaffold for further functionalization, while the propanol group allows for additional derivatization. This compound is particularly useful in the synthesis of intermediates for drug discovery and crop protection agents. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, supporting advanced research in medicinal and agricultural chemistry.
3-(5,6-dichloropyridin-3-yl)-3,3-difluoropropan-1-ol structure
2228806-63-9 structure
Product Name:3-(5,6-dichloropyridin-3-yl)-3,3-difluoropropan-1-ol
CAS No:2228806-63-9
MF:C8H7Cl2F2NO
MW:242.050087213516
CID:5879884
PubChem ID:165780228
Update Time:2025-05-19

3-(5,6-dichloropyridin-3-yl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(5,6-dichloropyridin-3-yl)-3,3-difluoropropan-1-ol
    • EN300-1948932
    • 2228806-63-9
    • Inchi: 1S/C8H7Cl2F2NO/c9-6-3-5(4-13-7(6)10)8(11,12)1-2-14/h3-4,14H,1-2H2
    • InChI Key: SESQBIREYPTKBE-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=CC(=C1)C(CCO)(F)F)Cl

Computed Properties

  • Exact Mass: 240.9872756g/mol
  • Monoisotopic Mass: 240.9872756g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 33.1Ų

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Additional information on 3-(5,6-dichloropyridin-3-yl)-3,3-difluoropropan-1-ol

Comprehensive Guide to 3-(5,6-dichloropyridin-3-yl)-3,3-difluoropropan-1-ol (CAS No. 2228806-63-9): Properties, Applications, and Market Insights

3-(5,6-dichloropyridin-3-yl)-3,3-difluoropropan-1-ol (CAS No. 2228806-63-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique dichloropyridine and difluoropropanol moieties, exhibits versatile chemical properties that make it valuable for various industrial applications. In this comprehensive guide, we delve into its molecular structure, synthesis pathways, key applications, and emerging trends in the market.

The molecular formula of 3-(5,6-dichloropyridin-3-yl)-3,3-difluoropropan-1-ol is C8H7Cl2F2NO, with a molecular weight of 242.05 g/mol. Its structure features a pyridine ring substituted with two chlorine atoms at the 5 and 6 positions, along with a 3,3-difluoropropanol side chain. This combination of halogenated and fluorinated groups contributes to its reactivity and potential as an intermediate in drug discovery and material science.

One of the most searched questions about this compound is: "What are the applications of 3-(5,6-dichloropyridin-3-yl)-3,3-difluoropropan-1-ol in pharmaceuticals?" Researchers have explored its utility as a building block for small-molecule inhibitors and bioactive compounds, particularly in targeting enzyme pathways. Its dichloropyridine core is often leveraged in the design of kinase inhibitors, while the difluoropropanol moiety enhances metabolic stability.

In agrochemicals, 3-(5,6-dichloropyridin-3-yl)-3,3-difluoropropan-1-ol is investigated for its potential as a precursor to novel pesticides and herbicides. The chlorine and fluorine substitutions improve the compound's binding affinity to pest-specific proteins, making it a candidate for sustainable crop protection solutions. Recent studies highlight its role in developing next-generation agrochemicals with reduced environmental impact.

The synthesis of 3-(5,6-dichloropyridin-3-yl)-3,3-difluoropropan-1-ol typically involves multi-step reactions, including halogenation, fluorination, and hydroxylation processes. A common approach starts with the chlorination of 3-aminopyridine, followed by coupling with a difluoropropanol derivative. Optimizing these steps is critical for achieving high yields and purity, which are essential for industrial-scale production.

Market trends indicate growing demand for halogenated pyridine derivatives, driven by their applications in pharmaceuticals, agrochemicals, and material science. The global market for such intermediates is projected to expand at a CAGR of 5.8% from 2023 to 2030, with 3-(5,6-dichloropyridin-3-yl)-3,3-difluoropropan-1-ol playing a niche but significant role. Companies are investing in green chemistry approaches to synthesize this compound more sustainably.

Researchers and industry professionals frequently search for "CAS 2228806-63-9 suppliers" and "3-(5,6-dichloropyridin-3-yl)-3,3-difluoropropan-1-ol price trends." The compound is available through specialized chemical suppliers, with pricing influenced by purity levels (e.g., >98%) and batch sizes. Regulatory compliance, such as REACH and FDA guidelines, also impacts its commercial availability.

In summary, 3-(5,6-dichloropyridin-3-yl)-3,3-difluoropropan-1-ol (CAS No. 2228806-63-9) is a promising chemical intermediate with diverse applications. Its unique structure and reactivity profile make it valuable for drug discovery, agrochemical innovation, and advanced material development. As research progresses, this compound is expected to play an increasingly important role in addressing global challenges in healthcare and agriculture.

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